Cas no 1538513-93-7 (1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine)

1-(2-Bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine is a halogenated phenylalkylamine derivative with potential applications in pharmaceutical and chemical research. The compound features a bromo-fluorophenyl moiety, enhancing its reactivity for further functionalization, while the tertiary amine group offers versatility in synthetic modifications. Its structural characteristics, including the sterically hindered isopropylamine core, may influence binding affinity in medicinal chemistry studies. The presence of both bromine and fluorine substituents allows for selective cross-coupling reactions, making it a valuable intermediate in organic synthesis. This compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research applications.

1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine structure

1538513-93-7 structure

Product Name:1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine

CAS No:1538513-93-7

MF:C₁₁H₁₅BrFN

MW:260.145905733109

CID:6297158

PubChem ID:83734477

Update Time:2025-05-28

1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine
- 1538513-93-7
- [1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl](methyl)amine
- EN300-1894079
- Inchi： 1S/C11H15BrFN/c1-11(2,14-3)7-8-5-4-6-9(13)10(8)12/h4-6,14H,7H2,1-3H3
- InChI Key： RGYKQZUKWWOZOU-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CC=1CC(C)(C)NC)F

Computed Properties

Exact Mass: 259.03719g/mol
Monoisotopic Mass: 259.03719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12Å²

1-(2-bromo-3-fluorophenyl)-2-methylpropan-2-yl(methyl)amine Pricemore >>

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